3,4,4-trimethyl-3b,4,4a,5-tetrahydro-1H-cyclopropa[3,4]cyclopenta[1,2-c]pyrazole

• IUPAC Name: 3,3,9-trimethyl-7,8-diazatricyclo[4.3.0.02,4]nona-1(9),6-diene
• InChI: InChI=1S/C10H14N2/c1-5-8-7(12-11-5)4-6-9(8)10(6,2)3/h6,9H,4H2,1-3H3,(H,11,12)
• InChI Key: BXPXTOORXLMQOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C3C(C3(C)C)CC2=NN1
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol

Description

3,4,4-trimethyl-3b,4,4a,5-tetrahydro-1H-cyclopropa[3,4]cyclopenta[1,2-c]pyrazole is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 162.115698455 g/mol and the complexity rating of the compound is 224. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Optically Active Triosmium Clusters

The compound 3,4,4-trimethyl-3b,4,4a,5-tetrahydro-1H-cyclopropa[3,4]cyclopenta[1,2-c]pyrazole has been utilized in the synthesis of optically active triosmium clusters. These clusters, which involve the formation of diastereomers with μ2 chelate-bridging ligands, are significant in inorganic chemistry. The absolute configuration of these diastereomers was determined through X-ray analysis, highlighting the compound's role in structural chemistry (Kirin et al., 2002).

Copper(II) Complexes Synthesis

The compound has been employed in the synthesis and structure study of Copper(II) complexes. These complexes are notable for their paramagnetic properties and distinct structural features, like the bidentate-cyclic function and coordination polyhedra. The study of such complexes contributes to our understanding of coordination chemistry and metal-ligand interactions (Savel’eva et al., 2004).

Reactivity in Oxygen-Atom Transfer Chemistry

This compound is involved in the synthesis of new types of cyclic α-azohydroperoxides, demonstrating high reactivity in oxygen-atom transfer chemistry. This reactivity is pivotal in exploring new pathways and mechanisms in organic synthesis and reaction dynamics (Baumstark et al., 1987).

Regioselective Synthesis in Organic Chemistry

It plays a role in the regioselective, diastereo-, and enantioselective rhodium-catalyzed intramolecular cyclopropanation, a process significant in organic synthesis for producing chiral compounds. This application is crucial for developing methodologies in synthetic chemistry (Marichev et al., 2017).

Synthesis of Hydridocarbonyl Triosmium Clusters

The compound has been used in the synthesis of hydridocarbonyl triosmium clusters with terpene derivatives as ligands. The study of these clusters contributes to the field of organometallic chemistry, particularly in understanding the coordination and structure of metal clusters (Kirin et al., 2000).